5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-[6-(4-methoxyphenyl)pyridazin-3-yl]oxyethyl]benzamide
• InChI: InChI=1S/C21H20ClN3O4/c1-27-16-6-3-14(4-7-16)18-8-10-20(25-24-18)29-12-11-23-21(26)17-13-15(22)5-9-19(17)28-2/h3-10,13H,11-12H2,1-2H3,(H,23,26)
• InChI Key: XLDVJKSTRAAPOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(C=C2)OCCNC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C21H20ClN3O4
• Molecular Weight: 413.9 g/mol

Description

5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide is an organic compound. It has been reported as an intermediate in the synthesis of glyburide. The molecular formula is C23H22ClN3O5S.

Synthesis Analysis

The synthesis of 5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide has been reported. It can be synthesized from 5-Chloro-2-methoxybenzoic acid and 2-Phenylethylamine.

Molecular Structure Analysis

The molecular structure of this compound includes a benzamide group with a chloro and a methoxy substituent at the 5 and 2 positions respectively. It also contains a pyridazin group attached to an ethyl group, which is further attached to the benzamide nitrogen.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 368.84. It has a density of 1.4±0.1 g/cm^3, a molar refractivity of 125.9±0.4 cm^3, and a molar volume of 354.5±3.0 cm^3. It has 8 hydrogen bond acceptors, 3 hydrogen bond donors, and 8 freely rotating bonds. Its ACD/LogP is 4.06.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Heterocyclic Compounds : Compounds related to "5-chloro-2-methoxy-N-(2-{[6-(4-methoxyphenyl)pyridazin-3-yl]oxy}ethyl)benzamide" have been used as starting materials for synthesizing various novel heterocyclic compounds, demonstrating the potential of such compounds in the development of new chemical entities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacology and Medical Applications

• Anti-Inflammatory and Analgesic Agents : Some derivatives have shown potential as anti-inflammatory and analgesic agents, indicating their relevance in the development of new medications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Antiviral Activities : Certain benzamide-based compounds have shown significant activities against bird flu influenza (H5N1), highlighting the potential of these compounds in antiviral drug development (Hebishy, Salama, & Elgemeie, 2020).
• Neuroleptic Activity : Some benzamides, including closely related compounds, have been evaluated for neuroleptic activity, suggesting their potential application in treating psychosis (Iwanami, Takashima, Hirata, Hasegawa, & Usuda, 1981).

Bioanalytical Methods

• Quantitative Analysis in Biological Matrices : Techniques have been developed for the quantitative analysis of similar compounds in biological matrices like mouse plasma, which is crucial for pharmacokinetic studies (Zalavadia, 2016).

Mechanism of Action

Mode of Action

The presence of the methoxy and chloro groups could potentially enhance the compound’s binding affinity to its targets .

Pharmacokinetics

The compound’s polar surface area and logP value suggest it may have reasonable bioavailability .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, the compound’s activity could be affected by the pH of the environment due to the presence of ionizable groups in its structure .

Future Directions

The future directions of research involving this compound are not specified in the retrieved sources. Given its role as an intermediate in the synthesis of glyburide, it may continue to be used in the development of antidiabetic drugs.